Cas no 1091383-25-3 (1-[(2H-1,3-benzodioxol-5-yl)methyl]-4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazine)

• Product Name: 1-[(2H-1,3-benzodioxol-5-yl)methyl]-4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazine
• CAS No: 1091383-25-3
• MF: C₂₂H₂₃FN₂O₃
• MW: 382.428029298782
• CID: 6411217
• PubChem ID: 29705886
• Update Time: 2025-05-26

1-[(2H-1,3-benzodioxol-5-yl)methyl]-4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(2H-1,3-benzodioxol-5-yl)methyl]-4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazine
• AKOS024509599
• (4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)(1-(4-fluorophenyl)cyclopropyl)methanone
• F5475-0141
• VU0644066-1
• [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-[1-(4-fluorophenyl)cyclopropyl]methanone
• 1091383-25-3

• Inchi： 1S/C22H23FN2O3/c23-18-4-2-17(3-5-18)22(7-8-22)21(26)25-11-9-24(10-12-25)14-16-1-6-19-20(13-16)28-15-27-19/h1-6,13H,7-12,14-15H2
• InChI Key： OJRDPJJBVYYSOM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C(N2CCN(CC3=CC=C4C(=C3)OCO4)CC2)=O)CC1

Computed Properties

• Exact Mass: 382.16927076g/mol
• Monoisotopic Mass: 382.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-[(2H-1,3-benzodioxol-5-yl)methyl]-4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazine

Comprehensive Analysis of 1-[(2H-1,3-benzodioxol-5-yl)methyl]-4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazine (CAS No. 1091383-25-3)

The compound 1-[(2H-1,3-benzodioxol-5-yl)methyl]-4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazine (CAS No. 1091383-25-3) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzodioxole moiety and a fluorophenyl-cyclopropane group, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting neurological pathways and receptor modulation, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel piperazine derivatives has surged due to their versatility in medicinal chemistry. The presence of the cyclopropanecarbonyl fragment in this compound enhances its stability and bioavailability, addressing key challenges in drug formulation. This aligns with frequent search queries such as "piperazine-based drug candidates 2024" and "fluorophenyl compounds in CNS research", reflecting the scientific community's focus on innovative small molecules. Additionally, its benzodioxolylmethyl component has been linked to potential antioxidant properties, a hot topic in aging-related research.

The synthesis of CAS 1091383-25-3 involves multi-step organic reactions, including N-alkylation and amide coupling, which are widely discussed in peer-reviewed journals. Its structural complexity offers opportunities for structure-activity relationship (SAR) studies, particularly in optimizing blood-brain barrier permeability—a critical factor for neuroactive compounds. This resonates with frequently asked questions like "how to improve drug brain penetration" and "SAR strategies for GPCR-targeting molecules" in online forums and academic databases.

From a commercial perspective, 1-[(2H-1,3-benzodioxol-5-yl)methyl]-4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazine is primarily utilized by pharmaceutical R&D teams investigating serotonergic systems and dopamine receptor interactions. These areas correlate with trending health topics such as mental wellness supplements and neurodegenerative disease interventions. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing this compound, addressing common search terms like "HPLC method validation for piperazine analogs".

Environmental and safety profiles of CAS 1091383-25-3 are rigorously evaluated, with particular attention to green chemistry principles in its production. This responds to growing industry concerns about sustainable pharmaceutical manufacturing, a subject dominating conferences and publications. The compound's logP value and metabolic stability data are frequently requested parameters, indicating its relevance in preclinical assessments.

Future research directions for this molecule may explore its polypharmacology effects or combination therapies with biologics, intersecting with cutting-edge search trends like "small molecule-biologic conjugates". Patent landscapes suggest increasing interest in its crystal polymorphs and salt forms—topics often queried alongside pharmaceutical intellectual property strategies. As the scientific community continues to unravel its mechanisms, 1091383-25-3 remains a compelling case study in modern drug design paradigms.